Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20753015 5-Hydroxy-7-acetoxyflavone C17H12O5
VC20749573 Methyl 3-(1-Tritylimidazol-4-yl) Propionate 102676-60-8 C26H24N2O2
VC20749590 N-Boc-2-bromopyrrole 117657-37-1 C9H12BrNO2
VC20752406 2-Chloro-1-(2,5-dimethoxyphenyl)ethanone 1204-22-4 C10H11ClO3
VC20752348 (2,5-dioxopyrrolidin-1-yl) [(3S)-oxolan-3-yl] carbonate 138499-08-8 C9H11NO6
VC20753012 3-Ethoxy-5-chloromethylisothiazole 170953-78-3 C6H8ClNOS
VC20752425 Methyl 3-oxotetradecanoate 22348-97-6 C15H28O3
VC20752090 2,3-Dibromobutanenitrile 25109-76-6 C4H5Br2N
VC20752784 3-(3-Pyridyl)acrolein 28447-15-6 C8H7NO
VC20752615 7-O-w-Bromopropyldaidzein 309252-38-8 C18H15BrO4
VC20752983 Monastrol 329689-23-8 C14H16N2O3S
VC20753005 HET0016 339068-25-6 C12H18N2O
VC20752776 1,3-Dimethyl-5-[(dimethylamino)methylene]2,4,6-(1H,3H,5H)-trioxopryimidine 35824-98-7 C9H13N3O3
VC20752459 Diethyl N,N-Diisopropylphosphoramidite 42053-26-9 C10H24NO2P
VC20749399 4-Guanidinobenzoic acid hydrochloride 42823-46-1 C8H10ClN3O2
VC20749588 1-Acetoxy-4-methoxycarbonyl-2,2,6,6-tetramethylpiperidine 439858-37-4 C13H23NO4
VC20752384 Butyl Methanethiosulfonate 52017-46-6 C5H12O2S2
VC20752987 4,5,6-Triaminopyrimidine sulfate hydrate 6640-23-9 C4H11N5O5S
VC20752419 [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxooxolan-2-yl]methyl benzoate 7392-74-7 C27H22O8
VC20752941 rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol 76030-54-1 C10H16N2O
VC20752998 3-Chloro-1,2-benzisothiazole 7716-66-7 C7H4ClNS
VC20752401 5-Hydroxymethyl-N-phenyl-2-1H-pyridone 887406-49-7 C12H11NO2
VC20752096 4-(3-aminophenyl)butanoic Acid Hydrochloride 91843-18-4 C10H14ClNO2
VC20749450 N-Nitrosodibutylamine 924-16-3 C8H18N2O
VC20749550 5-Amino-3-(2-thienyl)pyrazole 96799-03-0 C7H7N3S